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Compound of Interest

Compound Name: Inotersen sodium

Cat. No.: B13907673 Get Quote

This document provides crucial safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling Inotersen sodium. The following

step-by-step guidance is designed to ensure the safe and effective management of this

antisense oligonucleotide, from receipt to disposal, minimizing exposure risk and ensuring

laboratory safety.

Quantitative Safety Data
While specific occupational exposure limits for Inotersen sodium have not been established,

the following table summarizes key safety-related quantitative data derived from prescribing

information and safety data sheets. These values are critical for risk assessment and

management in a laboratory setting.
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Parameter Value Source

CAS Number 1492984-65-2 [1]

Recommended Storage

Temperature (Powder)
-20°C [1]

Recommended Storage

Temperature (in Solvent)

-80°C (6 months); -20°C (1

month)
[1]

Clinical Dosage
284 mg subcutaneous injection

once weekly
[2][3]

Platelet Count Monitoring

Threshold (Initiation)
Do not initiate if < 100 x 10⁹/L [2][4][5]

Platelet Count Monitoring

Threshold (Pause Dosing)
< 75 x 10⁹/L [2][6]

Renal Function Monitoring

(eGFR - Hold Dosing)
< 45 mL/minute/1.73 m² [4][7]

Renal Function Monitoring

(UPCR - Hold Dosing)
≥ 1000 mg/g [5][7]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Inotersen sodium in a

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate Personal Protective Equipment (PPE), including laboratory coat, safety

glasses, and nitrile gloves.

Verify the product identity and quantity against the shipping documents.
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Store Inotersen sodium according to the recommended temperatures: powder at -20°C and

solutions at -80°C for long-term storage or -20°C for short-term storage.[1]

Keep the container tightly sealed in a cool, well-ventilated area away from direct sunlight.[1]

2. Preparation and Handling:

All handling of Inotersen sodium, especially the powder form, should be conducted in a

designated area, preferably within a chemical fume hood or a biological safety cabinet to

prevent inhalation of aerosols or dust.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemical-resistant protective gloves (e.g., nitrile).

Body Protection: Wear an impervious laboratory coat or gown.[1]

Respiratory Protection: For handling powder or creating aerosols, a suitable respirator is

recommended.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

If preparing solutions, do so carefully to avoid splashing. For research purposes, small

volumes may become entrapped in the vial's seal; briefly centrifuge the vial to collect all

liquid.[8]

3. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Ensure adequate ventilation.[1]

Wearing full PPE (as described in 2.2), contain and absorb liquid spills with an inert,

absorbent material (e.g., diatomite, universal binders).[1]
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For powder spills, carefully scoop the material into a sealed container for disposal. Avoid

generating dust.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Collect all contaminated materials in a sealed container for proper disposal.

4. First Aid Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids apart. Seek prompt medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting.[1]

Disposal Plan
All waste materials contaminated with Inotersen sodium, including empty vials, used

gloves, absorbent materials from spills, and disposable lab coats, must be considered

chemical waste.

Place all contaminated waste into clearly labeled, sealed containers.

Used pre-filled syringes must be disposed of in a designated sharps container.[4]

Dispose of all waste in accordance with local, state, and federal regulations for

pharmaceutical waste.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of Inotersen
sodium, from receipt to disposal, incorporating key safety checkpoints.
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Caption: Workflow for Safe Handling of Inotersen Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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